Cas no 36838-68-3 (Benzothiazole, 4,5,6,7-tetrabromo-2-chloro-)

• Product Name: Benzothiazole, 4,5,6,7-tetrabromo-2-chloro-
• CAS No: 36838-68-3
• MF: C₇Br₄ClNS
• MW: 485.215596199036
• CID: 1479958
• Update Time: 2024-08-24

Benzothiazole, 4,5,6,7-tetrabromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 4,5,6,7-tetrabromo-2-chloro-

• Inchi： 1S/C7Br4ClNS/c8-1-2(9)4(11)6-5(3(1)10)13-7(12)14-6
• InChI Key： GEZNPJFAOAIHDK-UHFFFAOYSA-N
• SMILES： S1C2=C(Br)C(Br)=C(Br)C(Br)=C2N=C1Cl

Computed Properties

• Exact Mass: 480.6173

Experimental Properties

• Density: 2.652±0.06 g/cm3(Predicted)
• Boiling Point: 458.7±40.0 °C(Predicted)
• PSA: 12.89
• pka: -4.48±0.30(Predicted)